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Compound of Interest

Compound Name: LM10

Cat. No.: B608613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the autoclavable LM10
Microfluidizer for aseptic processing. The protocols detailed below are designed to ensure the

sterility and integrity of your samples, a critical aspect of research and drug development. By

following these guidelines, users can confidently process a variety of formulations, including

emulsions, dispersions, and cell disruptions, under sterile conditions.

The LM10 Microfluidizer is a lab-scale, high-shear homogenizer that is easily autoclavable,

making it a valuable tool for aseptic applications.[1][2] Its ability to achieve unmatched size

reduction and consistent results makes it ideal for creating sterile nano-emulsions and other

formulations where maintaining sterility throughout the process is paramount.

Data Presentation: Sterilization and Processing
Parameters
The following table summarizes key quantitative data for the sterilization and operation of the

autoclavable components of the LM10 Microfluidizer. These parameters are based on

established standards for steam sterilization of stainless steel and glass laboratory equipment.
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Parameter Value Unit Notes

Autoclave Cycle Type Gravity Displacement -

Suitable for

unwrapped stainless

steel and glass

components.

Sterilization

Temperature
121 °C

Standard temperature

for steam sterilization.

[3]

Sterilization Time

(Exposure)
30 minutes

Minimum

recommended time for

gravity cycles.[4]

Drying Time 20 - 30 minutes

Ensures components

are dry to prevent

recontamination.

Operating Pressure

(LM10)
Up to 1586 (23,000) bar (psi)

Maximum operating

pressure of the LM10.

[1]

Minimum Sample Size

(LM10)
30 mL

Minimum volume

required for

processing.[1]

Experimental Protocols
Protocol 1: Cleaning and Preparation of LM10
Components for Autoclaving
Objective: To thoroughly clean and prepare the autoclavable components of the LM10
Microfluidizer for steam sterilization.

Materials:

Detergent (neutral pH, laboratory-grade)

Deionized (DI) water

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.parallelfluidics.com/resources/knowledge-base/sterilization-guide-for-microfluidic-medical-devices
https://www.steris.com/healthcare/knowledge-center/sterile-processing/guide-to-steam-sterilization-cycles-steam-flush-pressure-pulse
https://en.wikipedia.org/wiki/Aseptic_processing
https://en.wikipedia.org/wiki/Aseptic_processing
https://www.benchchem.com/product/b608613?utm_src=pdf-body
https://www.benchchem.com/product/b608613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soft-bristled brushes

Lint-free wipes

Autoclave pouches or wrapping material

Autoclave indicator tape

Procedure:

Disassembly: Carefully disassemble the wetted path components of the LM10 that are

designated as autoclavable by the manufacturer. This typically includes the 300 ml glass

reservoir, cooling coil and bath assembly, and the ceramic Interaction Chamber™.[1]

Initial Rinse: Rinse all disassembled components thoroughly with warm tap water to remove

any visible product residue.

Detergent Wash: Prepare a solution of neutral pH laboratory-grade detergent according to

the manufacturer's instructions. Using soft-bristled brushes, scrub all surfaces of the

components, paying close attention to crevices and connection points.

Rinse: Thoroughly rinse all components with deionized (DI) water to remove all traces of

detergent. A final rinse with water for injection (WFI) is recommended for pharmaceutical

applications.

Final Inspection: Visually inspect each component for any remaining residue or

contamination. If any is present, repeat the cleaning process.

Drying: Allow the components to air dry completely in a clean environment or use lint-free

wipes to manually dry them.

Wrapping: Individually wrap each component or place them in autoclave-safe pouches.

Ensure the wrapping allows for steam penetration.

Indicator Tape: Secure the wrapping with autoclave indicator tape. This tape will change

color to provide a visual indication that the items have been through a sterilization cycle.
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Protocol 2: Autoclave Sterilization of LM10 Components
Objective: To sterilize the prepared LM10 components using a steam autoclave.

Materials:

Cleaned and wrapped LM10 components

Steam autoclave

Biological indicators (optional, for validation)

Procedure:

Loading the Autoclave: Place the wrapped components in the autoclave chamber, ensuring

that there is adequate space between items for steam circulation. Do not overload the

chamber.

Cycle Selection: Select a gravity displacement cycle. For liquids, a slow exhaust cycle

should be used to prevent boiling over.[5]

Set Parameters: Set the sterilization temperature to 121°C and the exposure time to a

minimum of 30 minutes. The drying time should be set for at least 20-30 minutes.

Run Cycle: Start the autoclave cycle.

Unloading: Once the cycle is complete and the pressure has returned to a safe level,

carefully open the autoclave door. Allow the components to cool and dry completely inside

the autoclave before removing them to prevent condensation and potential recontamination.

Storage: Store the sterilized components in a clean, dry, and controlled environment until

ready for use.

Protocol 3: Aseptic Assembly and Operation of the LM10
Microfluidizer
Objective: To assemble the sterile LM10 components and perform aseptic processing of a

sample.
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Materials:

Sterile LM10 components

Laminar flow hood or biological safety cabinet

Sterile gloves, gown, and face mask

70% sterile isopropyl alcohol (IPA)

Sterile tubing and connectors

Sterile sample and collection vessels

Procedure:

Prepare the Aseptic Environment: Sanitize the laminar flow hood or biological safety cabinet

with 70% sterile IPA.

Aseptic Gowning: Don sterile gloves, gown, and a face mask.

Component Introduction: Introduce the sterile, wrapped LM10 components into the aseptic

environment.

Aseptic Assembly: Carefully unwrap the sterile components. Aseptically assemble the LM10
wetted path according to the manufacturer's instructions. Ensure all connections are secure

to prevent leaks.

System Sanitization (Optional but Recommended): Flush the assembled fluid path with a

sterile solution (e.g., sterile water for injection or a suitable sanitizing agent followed by a

sterile rinse) to remove any potential endotoxins or pyrogens.

Sample Processing:

Aseptically connect the sterile sample container to the inlet of the LM10 using sterile

tubing and connectors.

Aseptically connect a sterile collection vessel to the outlet.
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Set the desired processing pressure on the LM10 control interface.

Start the LM10 to process the sample. Monitor the process for any leaks or irregularities.

Sample Collection: Collect the processed sample in the sterile collection vessel.

Post-Processing: Once processing is complete, stop the LM10. Aseptically disconnect the

sample and collection vessels.

Disassembly and Cleaning: Disassemble the wetted path components inside the aseptic

environment. The components should be immediately cleaned following Protocol 1 to

prevent product drying and residue buildup.

Mandatory Visualizations
Diagram 1: Aseptic Processing Workflow with the
Autoclavable LM10
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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